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Compound of Interest

Compound Name: cadmium(2+);sulfate;octahydrate

Cat. No.: B090749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of cadmium

sulfate octahydrate, with a specific focus on its appearance and odor. The information

presented is collated from various safety data sheets and chemical property databases to

ensure accuracy and relevance for the scientific community.

Appearance
Cadmium sulfate octahydrate is a hydrated inorganic compound with the chemical formula

3CdSO₄·8H₂O.[1] At ambient temperatures, it presents as a solid crystalline substance.[1] The

color is consistently reported as white.[2][3][4] Some sources also describe it as off-white or

colorless.[1] The crystalline structure can be further characterized as orthorhombic crystals.[1]

It is also noted to be a hygroscopic solid, meaning it has a tendency to absorb moisture from

the air.[3]

Odor
Across multiple sources, cadmium sulfate octahydrate is consistently described as an odorless

solid.[1][2][3][5] The absence of a discernible smell is a key identifying characteristic of this

compound.
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The following table summarizes the key quantitative physical and chemical properties of

cadmium sulfate octahydrate.

Property Value

Chemical Formula 3CdSO₄·8H₂O

Molar Mass 769.546 g/mol [3][6]

Appearance White to off-white crystalline solid[1]

Odor Odorless[1][2][3][5]

Density 3.08 g/cm³[3][6]

Melting Point 40 °C (decomposes)[3][6]

Solubility in Water Very soluble[1][3][6]

Solubility in other solvents
Insoluble in ethanol; partially soluble in

methanol and ethyl acetate[2][4]

pH 3.0 - 6.0 (50g/l in H₂O at 20°C)[1]

Refractive Index 1.565[1][4]

Experimental Protocols
The determination of the physical appearance and odor of a chemical substance like cadmium

sulfate octahydrate is a fundamental step in its characterization. While specific experimental

reports detailing these observations for this compound are not typically published in peer-

reviewed literature due to their routine nature, the general methodologies are well-established

in chemical analysis.

4.1. Determination of Physical Appearance

The visual characterization of a chemical compound is performed under controlled laboratory

conditions.

Objective: To qualitatively describe the physical state, color, and crystalline form of the

substance.
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Methodology:

A small, representative sample of the substance is placed on a clean, white, non-reactive

surface, such as a watch glass or a ceramic tile.

The observation is conducted in a well-lit area, preferably with a neutral, white light source

to avoid color distortion.

The physical state (e.g., solid, liquid, gas) is noted at room temperature. For solids, the

form (e.g., crystalline, amorphous, powder) is described.

The color of the substance is recorded.

For crystalline solids, a magnifying glass or a low-power microscope may be used to

observe the crystal habit (shape).

4.2. Determination of Odor

The assessment of a chemical's odor is a qualitative test that must be performed with caution,

especially for toxic substances like cadmium compounds.

Objective: To determine if the substance has a discernible odor and to describe it if present.

Methodology:

A small amount of the substance is placed in a suitable container, such as a beaker or a

flask.

The "wafting" technique is employed to safely smell the chemical. The container is held

several inches away from the nose, and the vapors are gently waved or fanned towards

the nose with a hand.

Directly inhaling the vapors from the container is strictly avoided to prevent acute

exposure.

The presence or absence of an odor is noted. If an odor is detected, it is described using

standard chemical descriptors (e.g., sweet, pungent, acrid). For cadmium sulfate

octahydrate, no odor is detected.[1][2][3][5]
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Logical Relationships of Properties
The following diagram illustrates the key physical and chemical properties of cadmium sulfate

octahydrate and their relationships.

Cadmium Sulfate Octahydrate
(3CdSO₄·8H₂O)

Appearance:
White to Off-White Crystalline Solid

Odor:
Odorless

Density:
3.08 g/cm³

Melting Point:
40 °C (decomposes)

Solubility:
Very soluble in water

pH (aq. solution):
3.0 - 6.0 Hygroscopic Nature Toxicity:

Harmful if swallowed or inhaled
Carcinogenicity:

Suspected human carcinogen

Click to download full resolution via product page

Caption: Key properties of cadmium sulfate octahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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